![molecular formula C13H25NO3 B069588 N-Boc-D-cyclohexylglycinol CAS No. 188348-00-7](/img/structure/B69588.png)
N-Boc-D-cyclohexylglycinol
Overview
Description
Synthesis Analysis
The synthesis of N-Boc-D-cyclohexylglycinol and related compounds involves multiple steps, including protection-deprotection strategies, and the employment of stereoselective additions. A notable method involves N-Boc 2-acyloxazolidines synthesized from norephedrine and phenylglycinol, where these heterocycles react cleanly with various nucleophiles to afford corresponding alcohols. This process exhibits complete diastereoselectivity, crucial for obtaining enantiopure compounds (Agami, Couty, & Lequesne, 1995).
Molecular Structure Analysis
The molecular structure of N-Boc-D-cyclohexylglycinol and its derivatives provides essential insights into their chemical behavior. For instance, the crystal structures of certain Boc-protected compounds reveal characteristic motifs and conformations essential for their reactivity and application in synthesis. The cyclohexane derivatives form specific hydrogen-bonded rings, indicating the influence of molecular structure on the overall chemical properties of these compounds (Abele, Seiler, & Seebach, 1999).
Chemical Reactions and Properties
N-Boc-D-cyclohexylglycinol undergoes a variety of chemical reactions, showcasing its versatility. For example, the Claisen rearrangement of allylic alcohols derived from phenylglycinol exhibits high stereocontrol, leading to enantiomerically enriched products. This highlights the compound's role in synthesizing complex molecules with precise stereochemistry (Agami, Couty, & Evano, 2000).
Scientific Research Applications
Orthogonal Solid Phase Peptide Synthesis
N-cyclohexyloxycarbonyl (Choc) protection, a derivative of N-Boc-D-cyclohexylglycinol, has been used in Boc chemistry for the preparation of protected peptide fragments and cyclic lactam peptides linked to the resin through the C-terminus. This method was applied for synthesizing a bicyclic epitope peptide of glycoprotein D of HSV 1 and a fully protected hexapeptide involved in protein transport (Mezö et al., 1998).
Synthesis of Amino Acid Derivatives
Research has demonstrated the use of N-Boc-D-cyclohexylglycinol derivatives in the synthesis of amino acid derivatives like [8-L-tryptophan]oxytocin. This compound, synthesized via the Boc derivative of a nonapeptide, acts as both an agonist and an antagonist in assays on the rat uterus (Bodanszky et al., 1980).
Creation of Enantiopure 1,2-Diols
N-Boc 2-Acyloxazolidines, synthesized from norephedrine and phenylglycinol, react with nucleophilic reagents to afford alcohols, which are transformed into 1,2-diols. This process exhibits complete diastereoselectivity, explained by a chelated model for the nucleophilic addition (Agami et al., 1995).
Mechanism of Action
The mechanism of action of N-Boc-D-cyclohexylglycinol involves the electrophilic character of oxalyl chloride for the deprotection strategy . The kinetics of the HCl-catalyzed deprotection of the Boc-protected amine have been studied, and the reaction rate was found to exhibit a second-order dependence upon the HCl concentration .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h10-11,15H,4-9H2,1-3H3,(H,14,16)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNBRORWNNGUYQA-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CO)C1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CO)C1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40479918 | |
Record name | tert-Butyl [(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40479918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
188348-00-7 | |
Record name | tert-Butyl [(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40479918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Boc-D-cyclohexylglycinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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